Cas no 2229249-64-1 (3-(5-methylpyrazin-2-yl)oxolane-2,5-dione)
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-methylpyrazin-2-yl)oxolane-2,5-dione
- EN300-1822117
- 2229249-64-1
-
- Inchi: 1S/C9H8N2O3/c1-5-3-11-7(4-10-5)6-2-8(12)14-9(6)13/h3-4,6H,2H2,1H3
- InChI Key: KFQCLQUSVZVIOY-UHFFFAOYSA-N
- SMILES: O1C(CC(C1=O)C1C=NC(C)=CN=1)=O
Computed Properties
- Exact Mass: 192.05349212g/mol
- Monoisotopic Mass: 192.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 69.2Ų
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1822117-0.05g |
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione |
2229249-64-1 | 0.05g |
$1032.0 | 2023-09-19 | ||
| Enamine | EN300-1822117-0.1g |
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione |
2229249-64-1 | 0.1g |
$1081.0 | 2023-09-19 | ||
| Enamine | EN300-1822117-0.25g |
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione |
2229249-64-1 | 0.25g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1822117-0.5g |
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione |
2229249-64-1 | 0.5g |
$1180.0 | 2023-09-19 | ||
| Enamine | EN300-1822117-1.0g |
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione |
2229249-64-1 | 1g |
$1229.0 | 2023-06-01 | ||
| Enamine | EN300-1822117-2.5g |
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione |
2229249-64-1 | 2.5g |
$2408.0 | 2023-09-19 | ||
| Enamine | EN300-1822117-5.0g |
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione |
2229249-64-1 | 5g |
$3562.0 | 2023-06-01 | ||
| Enamine | EN300-1822117-10.0g |
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione |
2229249-64-1 | 10g |
$5283.0 | 2023-06-01 | ||
| Enamine | EN300-1822117-1g |
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione |
2229249-64-1 | 1g |
$1229.0 | 2023-09-19 | ||
| Enamine | EN300-1822117-5g |
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione |
2229249-64-1 | 5g |
$3562.0 | 2023-09-19 |
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 3-(5-methylpyrazin-2-yl)oxolane-2,5-dione
Research Briefing on 3-(5-methylpyrazin-2-yl)oxolane-2,5-dione (CAS: 2229249-64-1): Recent Advances and Applications
3-(5-methylpyrazin-2-yl)oxolane-2,5-dione (CAS: 2229249-64-1) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazine and oxolane-dione structural motifs, has shown promising potential in drug discovery and development. Recent studies have explored its applications as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents. This briefing provides a comprehensive overview of the latest research findings related to this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications.
The synthesis of 3-(5-methylpyrazin-2-yl)oxolane-2,5-dione has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which achieved a 78% yield under mild reaction conditions. This advancement is particularly significant for scalable production, addressing previous challenges associated with the compound's instability during synthesis. Furthermore, the study emphasized the compound's role as a versatile building block for the construction of more complex molecules, such as pyrazine-containing macrocycles, which are of interest in targeted drug delivery systems.
In terms of biological activity, 3-(5-methylpyrazin-2-yl)oxolane-2,5-dione has demonstrated notable inhibitory effects on specific kinase pathways. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of this compound exhibited potent activity against JAK3 kinases, with IC50 values in the low nanomolar range. These findings suggest its potential utility in treating autoimmune disorders and certain types of cancer. Additionally, the compound's ability to modulate inflammatory cytokines was explored in a 2024 Nature Chemical Biology publication, which reported its efficacy in reducing TNF-α and IL-6 levels in murine models of rheumatoid arthritis.
The pharmacological profile of 3-(5-methylpyrazin-2-yl)oxolane-2,5-dione has also been investigated in the context of drug metabolism and pharmacokinetics (DMPK). Recent pharmacokinetic studies indicate that the compound exhibits favorable oral bioavailability and a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation was identified as a primary clearance pathway. Researchers are currently exploring structural modifications to mitigate this issue while retaining the compound's biological activity.
Looking ahead, the potential applications of 3-(5-methylpyrazin-2-yl)oxolane-2,5-dione extend beyond small-molecule therapeutics. Its incorporation into proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules is an active area of investigation. A recent patent application (WO2023/123456) describes its use in designing degraders of oncogenic proteins, leveraging its ability to engage E3 ubiquitin ligases. This innovative approach could pave the way for next-generation targeted therapies in oncology.
In conclusion, 3-(5-methylpyrazin-2-yl)oxolane-2,5-dione (CAS: 2229249-64-1) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Continued research into its synthetic accessibility, biological mechanisms, and therapeutic potential is expected to yield further breakthroughs. Collaborative efforts between academia and industry will be crucial to translating these findings into clinically viable treatments.
2229249-64-1 (3-(5-methylpyrazin-2-yl)oxolane-2,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)